![molecular formula C12H6Cl2N2S B1438555 4-Chloro-5-(2-chlorophenyl)thieno[2,3-d]pyrimidine CAS No. 1133128-92-3](/img/structure/B1438555.png)
4-Chloro-5-(2-chlorophenyl)thieno[2,3-d]pyrimidine
Overview
Description
“4-Chloro-5-(2-chlorophenyl)thieno[2,3-d]pyrimidine” is an aromatic heterocyclic compound . It contains two nitrogen atoms at positions 1 and 3 of the six-membered ring . This compound is known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
The synthesis of pyrimidines, including “this compound”, can be achieved through various methods . One such method involves a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines .Molecular Structure Analysis
The molecular formula of “this compound” is C12H6Cl2N2S . The SMILES string representation is ClC1=NC=NC2=C1C (C (C=C3)=CC=C3Cl)=CS2 .Chemical Reactions Analysis
The chemical characteristics and reactivities of “this compound” derivatives have been investigated . The introduction of electron-releasing moieties on position-2 of the core pyrimidine in tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine causes activity enhancement .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its melting point ranges from 139.0 to 148.0°C .Scientific Research Applications
Antimicrobial and Anti-inflammatory Agents
4-Chloro-5-(2-chlorophenyl)thieno[2,3-d]pyrimidine derivatives demonstrate significant potential as bioactive compounds. Research indicates their efficacy in antimicrobial and anti-inflammatory applications. A study by Tolba et al. (2018) synthesized a series of thieno[2,3-d]pyrimidine derivatives, highlighting their remarkable activity against fungi, bacteria, and inflammation (Tolba, El‐Dean, Ahmed, & Hassanien, 2018).
Synthesis Advancements
Advancements in synthesis methods have been notable. Hesse et al. (2007) reported a microwave-assisted synthesis technique for 4-chlorothieno[2,3-d]pyrimidine, demonstrating the efficiency of this method in creating various derivatives (Hesse, Perspicace, & Kirsch, 2007).
Antitumor Activity
Thieno[2,3-d]pyrimidine derivatives also exhibit promising antitumor properties. A study by Alqasoumi et al. (2009) synthesized novel amino acids and imidazoles containing thieno[2,3-d]pyrimidine moieties and evaluated their radioprotective and antitumor activities, showing promising results (Alqasoumi, Ragab, Alafeefy, Galal, & Ghorab, 2009).
Antibacterial Applications
The synthesis of substituted thienopyrimidines has been explored for antibacterial applications. More et al. (2013) synthesized various substituted thieno[2,3-d]pyrimidines and examined their antibacterial efficacy (More, Chandra, Nargund, & Nargund, 2013).
Antimicrobial Activities
A novel synthesis of thieno[2,3-d]pyrimidine derivatives was reported by Hafez et al. (2016), aiming to develop new scaffolds with antimicrobial activities. Their research indicates that these compounds have the potential to be potent against both Gram-negative and Gram-positive bacteria (Hafez, El-Gazzar, & Zaki, 2016).
Mechanism of Action
The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Safety and Hazards
Future Directions
Research developments in the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity . The introduction of different halogen atoms on the phenyl ring caused different effects on the antitubercular activity against the GFP reporter strain of Mtb .
Properties
IUPAC Name |
4-chloro-5-(2-chlorophenyl)thieno[2,3-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Cl2N2S/c13-9-4-2-1-3-7(9)8-5-17-12-10(8)11(14)15-6-16-12/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDGVCJCXDIKLPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CSC3=C2C(=NC=N3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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